Cas no 1547915-93-4 (3-(5-Methylpyridin-3-yl)butan-2-ol)

• Product Name: 3-(5-Methylpyridin-3-yl)butan-2-ol
• CAS No: 1547915-93-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5709558
• PubChem ID: 115375167
• Update Time: 2025-05-21

3-(5-Methylpyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1626005
• 3-(5-METHYLPYRIDIN-3-YL)BUTAN-2-OL
• 1547915-93-4
• 3-(5-Methylpyridin-3-yl)butan-2-ol

• Inchi： 1S/C10H15NO/c1-7-4-10(6-11-5-7)8(2)9(3)12/h4-6,8-9,12H,1-3H3
• InChI Key： NUYWRLZJOMEFFH-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(5-Methylpyridin-3-yl)butan-2-ol

Comprehensive Overview of 3-(5-Methylpyridin-3-yl)butan-2-ol (CAS No. 1547915-93-4): Properties, Applications, and Industry Insights

3-(5-Methylpyridin-3-yl)butan-2-ol (CAS No. 1547915-93-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative combines a methyl-substituted pyridine ring with a butanol side chain, offering versatile reactivity for synthetic applications. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, particularly for biologically active molecules targeting neurological and metabolic pathways.

The compound's molecular structure (C10H15NO) features a hydrogen-bond acceptor site at the pyridine nitrogen and a hydroxyl group capable of forming intermolecular interactions. This dual functionality makes it valuable for designing drug-like compounds with improved solubility profiles. Industry reports indicate growing interest in 1547915-93-4 as a precursor for crop protection agents, aligning with the global push for sustainable agriculture solutions.

Analytical characterization of 3-(5-Methylpyridin-3-yl)butan-2-ol reveals distinct spectroscopic signatures: 1H NMR shows characteristic peaks at δ 8.35 (pyridine-H), 2.30 (methyl-H), and 1.20 (hydroxyl-H). The compound's stereochemistry presents opportunities for developing enantioselective catalysts, a hot topic in green chemistry forums. Researchers are exploring its use in organocatalysis systems that reduce metal dependency in synthetic processes.

In material science applications, 1547915-93-4 demonstrates potential as a ligand precursor for metal-organic frameworks (MOFs). Its rigid-flexible hybrid structure enables the construction of porous materials with tunable properties for gas storage or molecular separation – key focus areas in carbon capture technology development. Patent literature suggests innovative uses in electronic materials for organic semiconductors.

Safety evaluations indicate 3-(5-Methylpyridin-3-yl)butan-2-ol requires standard laboratory precautions for handling alcohols and pyridine derivatives. The compound's physicochemical properties (melting point: 92-94°C, logP ≈ 1.5) suggest moderate polarity, influencing its formulation strategies in end-use products. Regulatory databases show no significant restrictions, though proper risk assessment remains essential for industrial applications.

Market analysts note increasing supply chain inquiries for 1547915-93-4, particularly from contract research organizations and specialty chemical manufacturers. The compound's scalable synthesis from commercially available 3,5-lutidine makes it attractive for process chemistry development. Recent publications highlight its role in creating next-generation fungicides with reduced environmental persistence.

From a drug discovery perspective, the 3-pyridyl motif in 3-(5-Methylpyridin-3-yl)butan-2-ol is pharmacologically relevant, appearing in several kinase inhibitors and G-protein-coupled receptor modulators. Computational studies suggest the compound's potential as a scaffold for neuroprotective agents, coinciding with rising research interest in neurodegenerative disease treatments. Its metabolic stability profile shows promise for medicinal chemistry optimization.

Environmental fate studies demonstrate that 1547915-93-4 undergoes biodegradation via pyridine ring cleavage under aerobic conditions. This property aligns with green chemistry principles increasingly demanded by regulatory agencies. The compound's photostability makes it suitable for outdoor applications while maintaining acceptable environmental safety margins.

Technical grade 3-(5-Methylpyridin-3-yl)butan-2-ol typically shows ≥95% purity by HPLC, with the remaining comprising positional isomers and dehydration byproducts. Advanced purification methods including preparative chromatography or crystallization techniques can achieve >99% purity for sensitive applications. Storage recommendations suggest inert atmosphere protection to prevent oxidative degradation of the alcohol moiety.

Emerging applications explore the compound's utility in flavor and fragrance chemistry, where its pyridine-alcohol combination creates unique organoleptic properties. Some food additive patents reference structurally similar compounds, though 1547915-93-4 itself requires further regulatory approval for such uses. The cosmetics industry is investigating derivatives as stabilizers for sensitive formulations.

Academic laboratories continue investigating 3-(5-Methylpyridin-3-yl)butan-2-ol's fundamental chemistry, with recent mechanistic studies elucidating its tautomeric behavior in different solvents. These findings contribute to the growing structure-activity relationship databases that inform rational drug design strategies. The compound serves as a valuable teaching tool for demonstrating heterocyclic chemistry principles in advanced organic chemistry courses.